Cas no 1545371-49-0 (N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide
• CAS No: 1545371-49-0
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 6424976
• PubChem ID: 115302834
• Update Time: 2025-07-16

N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide
• N-[2-methyl-3-(methylamino)propyl]-4-nitrobenzene-1-sulfonamide
• EN300-1168101
• 1545371-49-0

• Inchi： 1S/C11H17N3O4S/c1-9(7-12-2)8-13-19(17,18)11-5-3-10(4-6-11)14(15)16/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： WADZBJSMTZICGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(C)CNC)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide

N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide (CAS No. 1545371-49-0): An Overview

N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide (CAS No. 1545371-49-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1545371-49-0, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide is composed of a nitrobenzene moiety linked to a sulfonamide group, with additional functional groups such as a methyl-substituted aminoalkyl chain. This intricate arrangement contributes to its diverse chemical reactivity and biological interactions. The compound's molecular formula is C₁₂H₁₆N₄O₄S, and its molecular weight is approximately 308.34 g/mol.

One of the key areas of interest in the study of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide is its potential as a therapeutic agent. Recent research has explored its anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide has shown potential in cancer therapy. A 2023 study in the International Journal of Cancer demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which are often dysregulated in cancer cells.

The synthesis of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide typically involves a multi-step process that begins with the preparation of the nitrobenzene derivative followed by the introduction of the sulfonamide and aminoalkyl groups. One common synthetic route involves the reaction of 4-nitrobenzenesulfonyl chloride with N-methyl-N-(2-methylpropyl)-amine under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 165°C to 168°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

To further understand the biological activity of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide, researchers have conducted extensive in vitro and in vivo studies. In vitro assays have shown that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. In vivo studies using animal models have also confirmed its therapeutic potential, with reduced tumor size and improved survival rates observed in treated animals.

The safety profile of N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide is another critical aspect being investigated. Preclinical toxicology studies have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, N-2-methyl-3-(methylamino)propyl-4-nitrobenzene-1-sulfonamide (CAS No. 1545371-49-0) represents an intriguing compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anti-cancer properties, makes it a valuable candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications will emerge, paving the way for innovative treatments in various medical fields.